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Compound of Interest

Compound Name: 1-(Anilinocarbonyl)proline

Cat. No.: B1305016 Get Quote

Solubility of 1-(Anilinocarbonyl)proline: A
Review of Available Data
For professionals in research, and drug development, understanding the solubility of a

compound is a critical first step in its application and formulation. This technical guide provides

a summary of the currently available information on the solubility characteristics of 1-
(Anilinocarbonyl)proline.

Overview and Current Data Limitations
1-(Anilinocarbonyl)proline, a derivative of the amino acid proline, is a compound of interest in

various research applications. However, a comprehensive public dataset on its solubility in a

wide range of solvents is notably scarce. The majority of available information pertains to its

parent compound, L-proline, and other proline derivatives, which may not accurately reflect the

solubility profile of 1-(Anilinocarbonyl)proline due to the influence of the anilinocarbonyl

group on its physicochemical properties.

One supplier of 1-(Anilinocarbonyl)proline indicates its solubility in dimethyl sulfoxide

(DMSO).[1]

Table 1: Reported Solubility of 1-(Anilinocarbonyl)proline
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Solvent Reported Solubility Notes

Dimethyl Sulfoxide (DMSO) 250 mg/mL
Requires sonication for

dissolution.[1]

It is crucial to note that this is a single data point from a commercial source and has not been

independently verified in peer-reviewed literature. For a comprehensive understanding,

solubility data in a broader range of solvents, including aqueous solutions, alcohols, and other

organic solvents, at various temperatures, is necessary.

Extrapolations from Related Compounds
While direct data is limited, the solubility behavior of related compounds can offer some

insights. L-proline, the parent amino acid, is very soluble in water and soluble in ethanol, but

insoluble in ether and butanol.[2] Another derivative, N-Boc-L-proline, is reported to be soluble

in organic solvents like ethanol, DMSO, and dimethylformamide (DMF), with approximate

solubilities of 15 mg/mL in ethanol and 20 mg/mL in DMF.[3] The presence of the bulky, non-

polar anilinocarbonyl group in 1-(Anilinocarbonyl)proline would likely decrease its solubility in

polar, protic solvents like water compared to L-proline, and may enhance its solubility in certain

organic solvents.

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of 1-
(Anilinocarbonyl)proline are not available in the public domain, established methods for

similar compounds can be adapted. A common and reliable technique is the gravimetric

method.

General Gravimetric Solubility Determination Workflow
Below is a generalized workflow for determining the solubility of a solid compound like 1-
(Anilinocarbonyl)proline in a given solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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